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Executive Summary
2'-Amino-2'-deoxycytidine-5'-triphosphate (2'-NH₂-dCTP) is a modified nucleoside

triphosphate widely utilized in the in vitro selection (SELEX) of nuclease-resistant aptamers.

Chemically, it is a cytidine analog where the 2'-hydroxyl (-OH) group of the ribose sugar is

replaced by an amino (-NH₂) group.

This single atomic substitution confers three critical properties:

Nuclease Resistance: The 2'-amino group prevents the formation of the 2',3'-cyclic

phosphate intermediate required for hydrolysis by many ribonucleases (e.g., RNase A).

Chemical Conjugation Handle: The nucleophilic amino group allows for post-selection

functionalization (e.g., with fluorophores or spin labels) via acylation or alkylation.

pH-Dependent Electrostatics: Unlike the neutral 2'-OH, the 2'-NH₂ group has a pKₐ of ~6.2,

introducing a pH-switchable positive charge that influences sugar conformation and
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backbone interactions.

Chemical Architecture & Physicochemical
Properties[1]
Molecular Structure
The molecule consists of a cytosine base linked via a

-N1-glycosidic bond to a 2'-amino-2'-deoxyribose sugar, which is phosphorylated at the 5'
position.

Feature Specification

IUPAC Name

((2R,3S,4R,5R)-4-amino-5-(4-amino-2-

oxopyrimidin-1(2H)-yl)-3-

hydroxytetrahydrofuran-2-yl)methyl

tetrahydrogen triphosphate

Formula

Molecular Weight 482.17 g/mol (Free Acid)

pKₐ (2'-NH₂)

~6.2 (Protonated

below pH 6.2; Neutral

above)

271 nm (pH 7.[1][2][3][4]0)

Conformational Dynamics: The Sugar Pucker
The 2'-substitution dictates the "pucker" of the sugar ring, which in turn controls the helical

geometry (A-form vs. B-form) of the resulting oligonucleotide.[5][6]

Ribose (2'-OH): Favors C3'-endo (North), driving A-form helices (RNA).

Deoxyribose (2'-H): Favors C2'-endo (South), driving B-form helices (DNA).

2'-Amino (2'-NH₂):
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Neutral State (pH > 6.5): The 2'-amino group is less electronegative than oxygen. It

exhibits a C2'-endo preference (DNA-like) in isolation but is flexible enough to adopt C3'-

endo in A-form helices (e.g., when paired with RNA).

Protonated State (pH < 6.0): Protonation generates a cationic ammonium group (

). Electrostatic attraction between the 2'-ammonium and the anionic phosphate backbone
can lock the sugar into specific conformations or destabilize the helix due to charge
repulsion with the base stack.

Expert Insight: Unlike 2'-Fluoro (2'-F) modifications, which rigidly lock the sugar in the C3'-endo

(RNA-like) conformation due to the gauche effect, 2'-NH₂ is more conformationally plastic. This

plasticity often leads to lower thermal stability (

) in duplexes compared to 2'-F or 2'-OH, unless the aptamer evolves specific tertiary

contacts to stabilize the structure.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)
NMR is the gold standard for verifying the 2'-amino substitution and assessing sugar pucker via

coupling constants (

).

Predicted

H-NMR Signatures (in D₂O):

H1' Resonance: typically appears as a doublet. The coupling constant

is the reporter for sugar pucker.[7]

C3'-endo (North)
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C2'-endo (South)

Note: 2'-NH₂-dCTP often shows intermediate coupling (~5-6 Hz) or broad lines, indicating

rapid equilibrium.

H2' Resonance: Significant upfield shift (shielding) compared to the H2' of CTP, due to the

lower electronegativity of Nitrogen (3.04) vs. Oxygen (3.44). Expect H2' at

.

Mass Spectrometry (ESI-MS)
High-Resolution Mass Spectrometry (HRMS) in Negative Ion Mode (ESI-) is the preferred QC

method.

Fragmentation Pathway (MS/MS):

Precursor Ion

: m/z 481.01

Loss of Pyrophosphate (

): m/z ~321 (2'-NH₂-dCMP)

Glycosidic Bond Cleavage:

Base Fragment: m/z 110 (Cytosine anion)

Sugar-Phosphate Fragment: m/z ~370 (Triphosphate-sugar moiety)

Functional Application: Enzymatic Incorporation &
SELEX
To utilize 2'-NH₂-dCTP in SELEX, one cannot use standard DNA polymerases (which reject the

bulky/polar 2'-substituent) or wild-type T7 RNA polymerase (which requires 2'-OH).

The "Gatekeeper" Mutant: T7 Y639F
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The Tyrosine residue at position 639 (Y639) in T7 RNA Polymerase acts as a "steric gate,"

sensing the 2'-hydroxyl group.

Wild Type: Y639 sterically clashes with non-OH groups or fails to stabilize them.

Mutant Y639F: Replacing Tyrosine with Phenylalanine removes the hydroxyl sensing

capability, creating a larger cavity that accommodates 2'-H, 2'-F, and 2'-NH₂ groups.

Critical Protocol Note: For bulky 2'-modifications (like 2'-O-Methyl), the double mutant

Y639F/H784A is required.[8][9] However, for 2'-Amino-dCTP, the single Y639F mutant is

sufficient and robust.

SELEX Workflow Visualization
The following diagram illustrates the selection cycle using 2'-NH₂-dCTP to generate nuclease-

resistant aptamers.
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Figure 1: SELEX workflow for generating 2'-amino modified aptamers. The critical step is the

use of T7 Y639F polymerase to incorporate the modified nucleotide.

Experimental Protocols
Quality Control via Anion Exchange HPLC
Purity is critical, as hydrolysis to the di- or mono-phosphate will inhibit the polymerase.

Method: Strong Anion Exchange (SAX)

Column: Dionex DNAPac PA-100 or equivalent.
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Buffer A: 25 mM Tris-HCl, pH 8.0 (Low Salt).

Buffer B: 25 mM Tris-HCl, pH 8.0 + 1 M NaCl (High Salt).

Gradient: 0% to 60% B over 30 minutes.

Detection: UV at 271 nm.

Expectation:

2'-NH₂-dCMP (Monophosphate): Elutes early (~5-10 min).

2'-NH₂-dCDP (Diphosphate): Elutes mid-run.

2'-NH₂-dCTP (Triphosphate): Elutes late (~20-25 min) as the major peak.

Handling & Stability
pH Sensitivity: Avoid acidic buffers (pH < 6.0) during storage. Protonation of the amine (

) can accelerate glycosidic bond hydrolysis (depurination/depyrimidination mechanism
equivalent).

Reactivity: The 2'-amino group is nucleophilic. Avoid storage in buffers containing active

esters (e.g., NHS-esters) or aldehydes unless conjugation is intended.

Storage: Store at -80°C in aqueous solution buffered at pH 7.5–8.0. Avoid repeated freeze-

thaw cycles; aliquot upon first thaw.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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